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Compound of Interest

Compound Name: 3-Bromo-2,4-dimethylaniline

Cat. No.: B1281310

Essential Safety and Handling Guide for 3-
Bromo-2,4-dimethylaniline

Disclaimer: Specific safety data for 3-Bromo-2,4-dimethylaniline is limited. The following
guidance is based on data for structurally similar compounds, such as other brominated
dimethylaniline isomers. It is imperative for researchers to conduct a thorough risk assessment
for their specific laboratory conditions before handling this chemical.

Immediate Safety and Operational Plan

This document provides essential safety protocols for handling 3-Bromo-2,4-dimethylaniline,
targeting researchers, scientists, and drug development professionals. The information is
compiled from safety data sheets of analogous compounds and is intended to establish a
robust safety framework.

Personal Protective Equipment (PPE)

When handling 3-Bromo-2,4-dimethylaniline, a comprehensive PPE strategy is crucial to
minimize exposure. The following table summarizes the required protective gear.
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield conforming to EU
Standard EN166 or OSHA's 29
CFR 1910.133 regulations.[1]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[2]

[3]4]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber), inspected
before use. A lab coat or long-

sleeved clothing is mandatory.

[3]

Prevents skin contact, which
can be harmful and cause
irritation.[2][3][4]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[5] If ventilation is inadequate
or dust/vapors are generated,
a NIOSH/MSHA or European
Standard EN 149 approved
respirator with an appropriate
filter (e.g., P2 or ABEK-P2) is
required.[6]

Protects against inhalation,
which can be harmful and may

cause respiratory irritation.[2]

[3]4]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Protocol

Move the individual to fresh air. If breathing is
difficult or has stopped, provide artificial

Inhalation o _ _ _ _
respiration. Seek immediate medical attention.

[1]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) -
water for at least 15 minutes. If skin irritation

persists, seek medical attention.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1]

Do NOT induce vomiting. Rinse the mouth with
Ingestion water and drink plenty of water. Seek immediate

medical attention.[1]

Handling, Storage, and Disposal Plan

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[5]

Avoid contact with skin, eyes, and clothing.[3][4][7]

Do not breathe dust or vapors.[6]

Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke in the handling area.[6]
Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][5]
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» Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[7][8]

Disposal:
» Dispose of waste in accordance with all local, state, and federal regulations.
e Do not allow the chemical to enter drains or waterways.[5][6]

o Contaminated packaging should be treated as the chemical itself and disposed of
accordingly.

Quantitative Data Summary

The following table presents data for a closely related isomer, 4-Bromo-N,N-dimethylaniline, to
provide an indication of the physical and chemical properties.

Property Value Source
Molecular Formula C8H10BrN [4]
Molecular Weight 200.08 g/mol [6]
Melting Point 53 - 56 °C [4]
Boiling Point 264 °C [4]

Experimental Workflow

The following diagram illustrates the standard workflow for handling 3-Bromo-2,4-
dimethylaniline in a laboratory setting.
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Caption: Workflow for Safe Handling of 3-Bromo-2,4-dimethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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